Cas no 6968-27-0 ( )

  structure
  structure
Product Name: 
CAS No:6968-27-0
MF:C7H15NO
MW:129.200102090836
CID:974015
PubChem ID:228075
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2,2,3-trimethylbutanamide
    • 2,2,3-Trimethyl-buttersaeure-amid
    • 2,2,3-trimethyl-butyric acid amide
    • 2,2-dimethylisovaleramide
    • AC1L5FYF
    • AC1Q5ISS
    • AG-K-77834
    • AR-1D0564
    • CTK5D0904
    • NSC20679
    • NSC-20679
    • DTXSID10281181
    • SCHEMBL23604631
    • Dimethyl-i-propyl-acetamid
    • AKOS006342393
    • SCHEMBL276116
    • 6968-27-0
    •  
    • Inchi: 1S/C7H15NO/c1-5(2)7(3,4)6(8)9/h5H,1-4H3,(H2,8,9)
    • InChI Key: WXVBAUOIPSBUQU-UHFFFAOYSA-N
    • SMILES: O=C(C(C)(C)C(C)C)N

Computed Properties

  • Exact Mass: 129.11545
  • Monoisotopic Mass: 129.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 43.09
  • LogP: 1.85420
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